Cas no 2877670-07-8 (1-(2-methylphenyl)-4-[(pyridin-4-yl)methyl]piperazine)

• Product Name: 1-(2-methylphenyl)-4-[(pyridin-4-yl)methyl]piperazine
• CAS No: 2877670-07-8
• MF: C₁₇H₂₁N₃
• MW: 267.368743658066
• CID: 5308327
• PubChem ID: 57960060
• Update Time: 2025-05-20

1-(2-methylphenyl)-4-[(pyridin-4-yl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylphenyl)-4-[(pyridin-4-yl)methyl]piperazine
• 2877670-07-8
• AKOS040883587
• F6809-2429
• SCHEMBL3436468
• 1-(2-Methylphenyl)-4-(4-pyridinylmethyl)piperazine

• Inchi： 1S/C17H21N3/c1-15-4-2-3-5-17(15)20-12-10-19(11-13-20)14-16-6-8-18-9-7-16/h2-9H,10-14H2,1H3
• InChI Key： VMLDTLSWFHDOCS-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2C)CCN(CC2C=CN=CC=2)CC1

Computed Properties

• Exact Mass: 267.173547683g/mol
• Monoisotopic Mass: 267.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 19.4Ų

Experimental Properties

• Density: 1.111±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 411.4±45.0 °C(Predicted)
• pka: 6.30±0.40(Predicted)

Additional information on 1-(2-methylphenyl)-4-[(pyridin-4-yl)methyl]piperazine

Introduction to 1-(2-methylphenyl)-4-[(pyridin-4-yl)methyl]piperazine (CAS No. 2877670-07-8)

1-(2-methylphenyl)-4-[(pyridin-4-yl)methyl]piperazine, a compound with the chemical identifier CAS No. 2877670-07-8, represents a significant advancement in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the realm of central nervous system (CNS) disorders. The structural composition of this molecule, featuring a piperazine core linked to a methyl-substituted phenyl ring and a pyridine moiety, makes it a promising candidate for further investigation.

The< strong> piperazine ring is a key pharmacophore in many psychoactive drugs due to its ability to interact with various neurotransmitter receptors. In particular, the 1-(2-methylphenyl)-4-[(pyridin-4-yl)methyl]piperazine structure suggests potential interactions with serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and motor control. These interactions have been extensively studied in the context of treating conditions such as depression, anxiety, and neurodegenerative diseases.

Recent research has highlighted the importance of< strong> molecular diversity in drug discovery, emphasizing the need for compounds with novel structures to overcome resistance mechanisms and improve therapeutic efficacy. The< strong> pyridine substituent in 1-(2-methylphenyl)-4-[(pyridin-4-yl)methyl]piperazine adds an additional layer of complexity, potentially influencing both the pharmacokinetic and pharmacodynamic properties of the compound. This dual interaction profile makes it an attractive target for further exploration.

In vitro studies have begun to unravel the mechanistic aspects of this compound. Initial experiments suggest that it exhibits moderate affinity for serotonin 5-HT2A and dopamine D3 receptors. The binding affinity and selectivity profile of 1-(2-methylphenyl)-4-[(pyridin-4-yl)methyl]piperazine are being compared with those of existing therapeutic agents to assess its potential as a lead compound for drug development. These comparisons are crucial for understanding how this molecule might fit into the broader landscape of CNS drug therapy.

The synthesis of< strong> 1-(2-methylphenyl)-4-[(pyridin-4-yl)methyl]piperazine has been optimized to ensure high yield and purity, which are essential for subsequent pharmacological testing. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. The scalability of the synthesis is also being evaluated to support larger-scale preclinical studies and potential future clinical trials.

One of the most exciting aspects of this compound is its potential application in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The< strong> piperazine and< strong> pyridine molecular fragments are known to modulate neurotransmitter activity, which could be beneficial in these conditions where neurotransmitter imbalances play a critical role. Preclinical models are being used to investigate these potential applications, with a focus on identifying any toxicological concerns or side effects that might arise from long-term use.

The pharmacokinetic properties of 1-(2-methylphenyl)-4-[(pyridin-4-yl)methyl]piperazine are also under scrutiny. Studies are being conducted to determine its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is essential for predicting how the compound will behave in vivo and for designing appropriate dosing regimens if it progresses to clinical use. Advanced analytical techniques such as mass spectrometry and high-performance liquid chromatography (HPLC) are being employed to characterize its metabolic pathways.

The impact of< strong> molecular design on biological activity is a central theme in modern drug discovery. The specific arrangement of atoms in 1-(2-methylphenyl)-4-[(pyridin-4-yl)methyl]piperazine influences its interactions with biological targets at both the receptor and enzyme levels. Computational modeling techniques are being used to predict these interactions, providing insights into how small changes in the molecular structure might enhance or diminish activity. This approach allows researchers to make informed decisions about which analogs to synthesize next.

In conclusion, 1-(2-methylphenyl)-4-[(pyridin-4-yl)methyl]piperazine (CAS No. 2877670-07-8) represents a promising lead compound for further pharmaceutical development. Its unique structural features suggest potential applications in treating CNS disorders, particularly those involving serotonin and dopamine dysregulation. Ongoing research is focused on elucidating its mechanism of action, optimizing its synthesis, and evaluating its pharmacokinetic properties. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in developing innovative therapies for complex diseases.